3,5-diamino-N-[2-[2-[(6-bromo-5-hydroxy-1,1-dimethyl-2,3-dihydroinden-4-yl)methylamino]ethyl-methylamino]ethyl]-6-chloropyrazine-2-carboxamide

• CAS No.: 126988-14-5
• Molecular Formula: C22H31BrClN7O2
• Molecular Weight: 540.9 g/mol
• IUPAC Name: 3,5-diamino-N-[2-[2-[(6-bromo-5-hydroxy-1,1-dimethyl-2,3-dihydroinden-4-yl)methylamino]ethyl-methylamino]ethyl]-6-chloropyrazine-2-carboxamide
• InChI: InChI=1S/C22H31BrClN7O2/c1-22(2)5-4-12-13(17(32)15(23)10-14(12)22)11-27-6-8-31(3)9-7-28-21(33)16-19(25)30-20(26)18(24)29-16/h10,27,32H,4-9,11H2,1-3H3,(H,28,33)(H4,25,26,30)
• InChI Key: MHIZNYQKJOLUQY-UHFFFAOYSA-N
• SMILES: CC1(CCC2=C(C(=C(C=C21)Br)O)CNCCN(C)CCNC(=O)C3=C(N=C(C(=N3)Cl)N)N)C
• Synonyms: 3,5-diamino-N-(2-((2-(((6-bromo-2,3-dihydro-5-hydroxy-1,1-dimethyl-1H-inden-4-yl)methyl)amino)ethyl)methylamino)ethyl)-6-chloropyrazinecarboxamide; ZENECA ZM 224832; ZENECA ZM-224,832; ZENECA ZM224,832

Description

3,5-diamino-N-[2-[2-[(6-bromo-5-hydroxy-1,1-dimethyl-2,3-dihydroinden-4-yl)methylamino]ethyl-methylamino]ethyl]-6-chloropyrazine-2-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C22H31BrClN7O2 and its molecular weight is 540.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.82 g (6.32 mmol) of 3,5-diamino-N-[2-[(2-aminoethyl)methylamino]ethyl]-6 -chloropyrazinecarboxamide (A) and 1.70 g (6.32 mmol) of 6-bromo-1,1-dimethyl-5-hydroxyindan-4-carboxaldehyde (B) in 70 ml of ethanol and 10 ml of methylene chloride was stirred at ambient temperature for 1 h. Sodium borohydride (0.29 g, 7.58 mmol) was added and the reaction mixture stirred for 15 min. The solution was evaporated and the residue was partitioned between water and methylene chloride The organic phase was dried and evaporated. The residue was chromatographed on silica gel (150 g) using 0.2:3:96.8 (v/v/v) ammonium hydroxide:methanol:methylene chloride as eluent. There was obtained 2.62 g (4.84 mmol, 77%) of the title compound after trituration with ether: mp 134°-136° C.